Cas no 127129-72-0 (3-(1-Nitroethyl)cyclopentan-1-one)

3-(1-Nitroethyl)cyclopentan-1-one structure
127129-72-0 structure
Product Name:3-(1-Nitroethyl)cyclopentan-1-one
CAS No:127129-72-0
MF:C7H11NO3
MW:157.167142152786
CID:2769321
PubChem ID:13046655
Update Time:2025-04-21

3-(1-Nitroethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • DTXCID90467082
    • 127129-72-0
    • DTXSID80516275
    • 3-(1-Nitroethyl)cyclopentan-1-one
    • Inchi: 1S/C7H11NO3/c1-5(8(10)11)6-2-3-7(9)4-6/h5-6H,2-4H2,1H3
    • InChI Key: PRPVDGJMUOTRMM-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(C)[N+](=O)[O-])C1

Computed Properties

  • Exact Mass: 157.07389321Da
  • Monoisotopic Mass: 157.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 62.9Ų
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